Cas no 831247-98-4 (<br>(9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id)

• Product Name: <br>(9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id
• CAS No: 831247-98-4
• MF: C₁₆H₁₂N₄O₂S
• MW: 324.357081413269
• CID: 3100405
• PubChem ID: 2772582
• Update Time: 2025-04-21

<br>(9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id Chemical and Physical Properties

Names and Identifiers

• <br>(9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id
• CCG-144368
• [(9-Phenyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)thio]acetic acid
• SR-01000296578
• 2-((9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)aceticacid
• AR-422/42730400
• SR-01000296578-1
• 831247-98-4
• 2-((9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetic acid
• ({7-PHENYL-2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YL}SULFANYL)ACETIC ACID
• SCHEMBL23493795
• HMS3448I07
• 2-[(4-phenyl-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl)sulfanyl]acetic acid
• [(9-phenyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)sulfanyl]acetic acid
• AKOS001852821

• Inchi： 1S/C16H12N4O2S/c21-14(22)10-23-16-18-17-15-19(11-6-2-1-3-7-11)12-8-4-5-9-13(12)20(15)16/h1-9H,10H2,(H,21,22)
• InChI Key： APUAQZAHHQVHFT-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C2N1C1C=CC=CC=1N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 324.06809681Da
• Monoisotopic Mass: 324.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.7Ų

<br>(9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT